Cas no 331852-85-8 (Isoquinoline, 1-(3-fluorophenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-)

Isoquinoline, 1-(3-fluorophenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-, is a fluorinated tetrahydroisoquinoline derivative with a dimethoxy substitution pattern. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive alkaloids, which often exhibit pharmacological properties. The presence of a 3-fluorophenyl group enhances its potential as a scaffold for drug development, particularly in targeting central nervous system (CNS) receptors or enzymes. The dimethoxy moieties at positions 6 and 7 may contribute to improved binding affinity or metabolic stability. Its well-defined structure makes it a valuable intermediate for synthesizing more complex molecules in neuropharmacology or oncology research. The compound is typically characterized by high purity and consistent synthetic reproducibility.

Isoquinoline, 1-(3-fluorophenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy- structure

331852-85-8 structure

Product Name:Isoquinoline, 1-(3-fluorophenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-

CAS No:331852-85-8

MF:C₁₇H₁₈FNO₂

MW:287.328728199005

CID:1460421

PubChem ID:606144

Update Time:2025-10-16

Isoquinoline, 1-(3-fluorophenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- Isoquinoline, 1-(3-fluorophenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-
- Isoquinoline, 1,2,3,4-tetrahydro-1-(3-fluorophenyl)-6,7-dimethoxy-
- Oprea1_341547
- SR-01000530831
- AKOS005616261
- STK763492
- SR-01000530831-1
- 1-(3-Fluorophenyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline #
- CTOWTEDOGJLWJS-UHFFFAOYSA-N
- NS-04780
- 331852-85-8
- MFCD00543847
- CS-0357760
- 1-(3-Fluorophenyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
- Inchi： 1S/C17H18FNO2/c1-20-15-9-11-6-7-19-17(14(11)10-16(15)21-2)12-4-3-5-13(18)8-12/h3-5,8-10,17,19H,6-7H2,1-2H3
- InChI Key： CTOWTEDOGJLWJS-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C1C2C=C(C(=CC=2CCN1)OC)OC

Computed Properties

Exact Mass: 287.13224
Monoisotopic Mass: 287.13215698g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 341
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 30.5Å²

Experimental Properties

PSA: 30.49

Isoquinoline, 1-(3-fluorophenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1428430-50mg	1-(3-Fluorophenyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline	331852-85-8	98%	50mg	￥2646.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1428430-100mg	1-(3-Fluorophenyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline	331852-85-8	98%	100mg	￥3790.00	2024-05-18